DPP-21

• Molecular Formula: C17H16N4S
• Molecular Weight: 308.4 g/mol
• InChI: InChI=1S/C17H16N4S/c1-11-18-14-7-9-22-16(14)17(19-11)21(3)13-4-5-15-12(10-13)6-8-20(15)2/h4-10H,1-3H3
• InChIKey: WTDOSEGYWYJIAO-UHFFFAOYSA-N

Need a structurally validated colchicine-binding site inhibitor with published in vivo efficacy? DPP-21 (C₁₇H₁₆N₄S, MW 308.40) solves low-potency and missing binding-mode issues common to many CBSIs. • X-ray co-crystal structure (2.94 Å) enables rational lead optimization • Average IC₅₀ ~6.23 nM across 6 cancer lines; HCT116 IC₅₀ = 0.38 nM • Published synergy with PD-L1 inhibitor NP-19 in B16-F10 melanoma model • Outperforms colchicine (9.26 nM avg IC₅₀) head-to-head

DPP-21: Colchicine-Site Tubulin Inhibitor

DPP-21 (CAS 2924883-83-8, C₁₇H₁₆N₄S, MW 308.40) is a 2-methylthieno[3,2-d]pyrimidine analogue that functions as a colchicine-binding site inhibitor (CBSI) of tubulin polymerization [1]. It was identified as the most potent compound among a series of 21 synthesized analogues (DPP-1 through DPP-21), exhibiting low- to sub-nanomolar antiproliferative activity across six human cancer cell lines [1]. Its binding mode has been experimentally confirmed by X-ray co-crystallography with tubulin at 2.94 Å resolution [1].

1 Colchicine-site tubulin polymerization inhibitor; reported top ranked among 21 synthesized thienopyrimidine analogues

2 Experimentally confirmed tubulin co-crystal structure available for structure-guided optimization studies

3 Supports cell-cycle arrest, apoptosis pathway, and immunotherapy combination research workflows

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source

DPP-21 vs. Generic Colchicine-Site Binders

Colchicine-binding site inhibitors (CBSIs) are not functionally interchangeable. Despite sharing a common binding pocket on β-tubulin, individual CBSIs exhibit divergent potency profiles, tubulin polymerization IC₅₀ values, and in vivo therapeutic windows due to differences in scaffold geometry, binding zone occupancy, and off-rate kinetics [1]. Within the DPP series alone, antiproliferative IC₅₀ values span orders of magnitude depending on substitution pattern, with DPP-21 representing the optimized apex of the 2-methylthieno[3,2-d]pyrimidine SAR campaign [1]. Additionally, colchicine—the archetypal CBSI—shows a higher average IC₅₀ (9.26 nM) than DPP-21 (~6.23 nM) when tested head-to-head in the identical six-cell-line panel [1], meaning that substituting DPP-21 with colchicine would yield a measurable loss in potency. Furthermore, the availability of a solved X-ray co-crystal structure for DPP-21 (2.94 Å) [1] provides rational design traceability absent for many comparator CBSIs, making it the preferred starting point for structure-guided optimization programs.

Risk Dimension

DPP-21 Context

Generic CBSI / Colchicine Context

Scaffold-dependent potency

Reported SAR-optimized lead in thieno[3,2-d]pyrimidine series with defined substitution pattern

CBSI potency profiles may differ significantly across chemotypes; colchicine scaffold yields distinct potency range

Structural biology context

2.94 Å co-crystal structure with tubulin confirms colchicine-site binding pose

Many comparator CBSIs lack published co-crystal structures; structure-guided design context may not transfer

Combination research context

Reported in vivo PD-L1 inhibitor combination activity in melanoma model

Colchicine and most CBSIs lack published immunotherapy combination data; combination context may not extend

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source

DPP-21 Quantitative Differentiation Evidence

Head-to-Head Antiproliferative Potency vs. Colchicine

In the same study and under identical assay conditions, DPP-21 achieved an average IC₅₀ of approximately 6.23 nM against a panel of six human cancer cell lines (HCT116, B16-F10, HeLa, MCF7, H23, and HepG2), representing a 1.49-fold improvement in potency over colchicine, which yielded an average IC₅₀ of 9.26 nM in the same panel [1]. This is a direct, intra-study head-to-head comparison that controls for inter-laboratory variability.

Antiproliferative Potency vs. Colchicine

Head-to-head

DPP-21 ~6.23 nM vs. colchicine 9.26 nM (avg. across 6 cell lines)

Reported head-to-head antiproliferative comparison; same-study, identical assay conditions

~1.49-fold higher potency; MTT assay, six human cancer cell lines

Evidence Dimension	Average antiproliferative IC₅₀ across 6 human cancer cell lines
Target Compound Data	~6.23 nM (DPP-21)
Comparator Or Baseline	9.26 nM (colchicine)
Quantified Difference	DPP-21 is ~1.49-fold more potent than colchicine; Δ = 3.03 nM lower average IC₅₀
Conditions	Six cancer cell lines: HCT116 (colon), B16-F10 (melanoma), HeLa (cervical), MCF7 (breast), H23 (lung), HepG2 (liver); MTT assay; same laboratory and protocols

Why This Matters

For researchers procuring a colchicine-site reference compound, DPP-21 provides demonstrably superior antiproliferative potency than the classical standard colchicine when measured under identical experimental conditions.

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source

Sub-Nanomolar Potency in HCT116 Colon Cancer Cells

DPP-21 displays per-cell-line IC₅₀ values of 0.38 nM (HCT116), 5.37 nM (HeLa), 9.53 nM (MCF7), 8.94 nM (H23), 9.37 nM (HepG2), and 11.69 nM (B16) [1]. Its HCT116 potency of 0.38 nM places it in the sub-nanomolar range—substantially below published colchicine IC₅₀ values for HCT116, which typically fall in the 10–130 nM range depending on assay conditions [2]. Cross-study comparison with combretastatin A-4 (CA-4) shows CA-4 IC₅₀ values of approximately 2.8–5.3 nM against HCT116 and 0.9 nM against HeLa , indicating that DPP-21 is competitive with this clinical-stage CBSI benchmark on a per-cell-line basis. Because the colchicine per-cell-line data in the Xu et al. study and the CA-4 data originate from different publications, these comparisons are cross-study and should be interpreted with appropriate caution regarding inter-laboratory variability.

HCT116 Colon Cancer Cell Potency

Cross-study

0.38 nM (DPP-21); colchicine ~10.6–125.4 nM (published range)

Reported per-cell-line potency context; cross-study comparison with published colchicine data

Direct same-plate confirmation advised; inter-laboratory variability acknowledged

Evidence Dimension	Per-cell-line antiproliferative IC₅₀ (selected cell lines)
Target Compound Data	HCT116: 0.38 nM; HeLa: 5.37 nM; MCF7: 9.53 nM (DPP-21)
Comparator Or Baseline	Colchicine: HCT116 ~10.6–125.4 nM, HeLa ~131.4 nM (published range); CA-4: HCT116 ~2.8–5.3 nM, HeLa ~0.9 nM (published values)
Quantified Difference	DPP-21 is ~28- to 330-fold more potent than colchicine on HCT116 (cross-study); comparable to CA-4 on HeLa (CA-4 0.9 nM vs. DPP-21 5.37 nM, CA-4 ~6-fold more potent on this line)
Conditions	MTT assay, 48–72 h incubation; colchicine data from multiple published studies (cross-study variability acknowledged); CA-4 data from published vendor/product specifications

Why This Matters

For colon cancer-focused programs, DPP-21's sub-nanomolar HCT116 potency (0.38 nM) may enable lower dosing requirements compared to colchicine, though direct same-plate confirmation against CA-4 would be required to definitively rank relative potency on each specific cell line.

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source
• [2] Shen YN, Lin L, Qiu HY, Zou WY, Qian Y, Zhu HL. Synthesis and bioevaluation of novel tubulin inhibitors with colchicine as positive control. Various published IC₅₀ datasets for colchicine against HCT116, HeLa, MCF7, and HepG2 cell lines. View Source

Tubulin Polymerization Inhibition Comparable to CA-4

In a cell-free tubulin polymerization assay, DPP-21 inhibited tubulin assembly with an IC₅₀ of 2.4 μM [1]. This value is comparable to that of combretastatin A-4 (CA-4), which inhibits tubulin polymerization with a reported IC₅₀ of 2.2 μM , and falls within the same micromolar range as colchicine (reported IC₅₀ ~3.0–3.2 μM in cell-free assays) [2]. The biochemical IC₅₀ values for these three CBSIs cluster within a narrow 2.2–3.2 μM range, indicating that DPP-21's intrinsic tubulin-binding potency is on par with established CBSI standards. It is important to note that cell-free tubulin polymerization IC₅₀ does not linearly translate to cellular antiproliferative potency, which depends additionally on cell permeability, intracellular accumulation, and binding kinetics.

Tubulin Polymerization IC₅₀

Cross-study

2.4 μM (DPP-21); CA-4 2.2 μM; colchicine ~3.0–3.2 μM

Biochemical tubulin-binding context; all three CBSIs cluster within 2.2–3.2 μM range

Cell-free assay; cellular translation depends on permeability and binding kinetics

Evidence Dimension	Cell-free tubulin polymerization inhibition IC₅₀
Target Compound Data	2.4 μM (DPP-21)
Comparator Or Baseline	2.2 μM (CA-4); ~3.0–3.2 μM (colchicine)
Quantified Difference	DPP-21 is comparable to CA-4 (Δ = 0.2 μM, ~9% difference) and modestly more potent than colchicine (Δ = 0.6–0.8 μM) in this biochemical assay
Conditions	Cell-free tubulin polymerization assay; purified tubulin; spectrophotometric detection

Why This Matters

Procurement specialists selecting a CBSI for biochemical tubulin polymerization screening should recognize that DPP-21, CA-4, and colchicine exhibit similar intrinsic tubulin-binding IC₅₀ values (~2–3 μM); differentiation arises primarily at the cellular and in vivo levels, not at the level of purified tubulin binding.

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source
• [2] Colchicine product information: microtubule polymerization inhibition IC₅₀ = 3.2 μM in cell-free tubulin assembly assay. Clinisciences and multiple vendor sources. View Source

X-Ray Co-Crystal Structure with Tubulin

An X-ray co-crystal structure of DPP-21 in complex with tubulin was solved at 2.94 Å resolution, unambiguously confirming direct binding to the colchicine site on β-tubulin [1]. This structural biology data provides atomic-level detail of the ligand–protein interactions, including key hydrogen bonds and hydrophobic contacts that govern binding affinity and specificity. Among widely used CBSI tool compounds, colchicine–tubulin structures have been available (e.g., PDB 1SA0, 4O2B), but many other CBSIs, including numerous thienopyrimidine analogues and CA-4 derivatives, lack co-crystal structural data in the public domain. By contrast, DPP-21's experimentally determined binding pose enables rational structure-guided optimization—a capability that cannot be assumed for comparator CBSIs without verified co-crystal structures. The availability of these atomic coordinates (deposited with the publication) allows computational chemists to perform docking studies, free energy perturbation calculations, and scaffold-hopping exercises with experimental validation.

X-Ray Co-Crystal Structure

Direct evidence

2.94 Å resolution; colchicine-site binding on β-tubulin confirmed

Structure-guided design context experimentally confirmed; coordinates deposited with publication

Many thienopyrimidine CBSI analogues lack published co-crystal structures

Evidence Dimension	Availability of experimentally solved X-ray co-crystal structure with tubulin
Target Compound Data	DPP-21–tubulin co-crystal structure solved at 2.94 Å resolution; direct binding to colchicine site confirmed
Comparator Or Baseline	Colchicine–tubulin structures available (e.g., PDB 1SA0); many CBSIs (including most thienopyrimidine analogues and some CA-4 derivatives) lack published co-crystal structures
Quantified Difference	Qualitative differentiator: DPP-21 has a co-crystal structure; many comparator CBSIs do not
Conditions	X-ray crystallography; purified tubulin heterodimer complex; coordinates deposited with the primary publication

Why This Matters

For medicinal chemistry teams engaging in structure-based drug design, DPP-21 is one of the few thieno[3,2-d]pyrimidine CBSIs with an experimentally determined tubulin binding pose, making it a structurally validated starting point for lead optimization campaigns.

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source

In Vivo Tumor Growth Inhibition in Melanoma Model

DPP-21 was evaluated in vivo using a B16-F10 melanoma syngeneic tumor model in mice. At a dose of 7 mg/kg administered by intraperitoneal (i.p.) injection, DPP-21 achieved a tumor growth inhibition (TGI) of 63.3% [1]. This in vivo anti-tumor efficacy provides a benchmark for DPP-21's therapeutic window that can be compared cross-study to other CBSIs. For context, VERU-111 (sabizabulin), an orally bioavailable CBSI in Phase III clinical trials, has demonstrated TGI values ranging from approximately 50% to over 80% in various xenograft models at doses of 5–20 mg/kg . However, direct head-to-head in vivo comparison data between DPP-21 and any clinical-stage CBSI are not available, and the TGI value was obtained in a single tumor model with i.p. administration [1]. Importantly, the study also demonstrated that combining DPP-21 with NP-19, a PD-L1-targeting small molecule inhibitor, produced enhanced anti-cancer efficacy in vivo compared to either agent alone [1], suggesting a potential immunotherapy combination strategy that is not established for colchicine.

In Vivo Melanoma Model TGI

Single model

63.3% TGI at 7 mg/kg i.p. (B16-F10 syngeneic model)

Reported model-response endpoint context; single-model, intraperitoneal administration

No oral bioavailability or multi-model data available; cross-study comparison only

Evidence Dimension	In vivo tumor growth inhibition (TGI) in murine melanoma model
Target Compound Data	63.3% TGI at 7 mg/kg i.p. (DPP-21, B16-F10 model)
Comparator Or Baseline	VERU-111: ~50–80% TGI at 5–20 mg/kg in various xenograft models; colchicine: not directly compared in this study
Quantified Difference	Cross-study qualitative comparison only; no direct in vivo head-to-head data available
Conditions	B16-F10 syngeneic melanoma model in mice; intraperitoneal administration; single-agent and combination (DPP-21 + NP-19 PD-L1 inhibitor) arms

Why This Matters

For preclinical oncology programs requiring a CBSI with demonstrated in vivo efficacy, DPP-21 provides a quantifiable TGI benchmark (63.3% at 7 mg/kg) and a validated immunotherapy combination rationale, though the absence of oral bioavailability data and multi-model testing limits immediate comparison to orally available clinical candidates like VERU-111.

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source

G2/M Arrest and Apoptosis Pathway Modulation

DPP-21 induces G2/M phase cell cycle arrest in cancer cells, followed by apoptosis mediated through downregulation of the anti-apoptotic protein Bcl-2 and upregulation of the pro-apoptotic protein Bax [1]. This mechanism aligns with the expected downstream pharmacology of microtubule disruption via colchicine-site binding. However, unlike colchicine—which is also known to inhibit microtubule polymerization at the colchicine site and induce mitotic arrest—DPP-21's combination with PD-L1 inhibitor NP-19 has been explicitly demonstrated to produce enhanced in vivo anti-tumor activity [1]. Colchicine has not been reported in combination immunotherapy studies to date, making this a functional differentiator in the context of immuno-oncology research. The mechanistic data are qualitative in nature (western blot for Bcl-2/Bax, flow cytometry for cell cycle) and have not been quantified as fold-change values in the available abstract-level reporting, so this evidence should be considered supporting rather than definitive for procurement weighting.

G2/M Arrest & Apoptosis Modulation

Supporting

G2/M arrest; Bcl-2↓ / Bax↑; in vivo PD-L1 inhibitor combination synergy

Reported pathway-response and immunotherapy combination context

Qualitative western blot and flow cytometry data; fold-change values not quantified

Evidence Dimension	Mechanism of action: cell cycle arrest phase, apoptotic protein modulation, immunotherapy combination potential
Target Compound Data	G2/M arrest; Bcl-2↓ / Bax↑; demonstrated synergy with PD-L1 inhibitor NP-19 in vivo
Comparator Or Baseline	Colchicine: G2/M arrest and apoptosis induction known; no published combination data with PD-L1 inhibitors
Quantified Difference	Qualitative differentiation: DPP-21 has documented immunotherapy combination activity (with NP-19); colchicine lacks such data
Conditions	Cancer cell lines (B16-F10 and others); western blot and flow cytometry; in vivo combination study with NP-19

Why This Matters

For immuno-oncology programs investigating tubulin inhibitor–checkpoint inhibitor combinations, DPP-21 is one of the few CBSIs with published in vivo combination data supporting PD-L1 inhibitor synergy, providing a mechanistic rationale for combination trial design that is not available for colchicine.

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source

DPP-21 Application Scenarios

Structure-Guided Optimization of Colchicine-Site Inhibitors

Medicinal chemistry teams seeking a structurally validated starting point for CBSI lead optimization should prioritize DPP-21. Its 2.94 Å X-ray co-crystal structure with tubulin [1] provides atomic-resolution binding pose information—including specific interactions within the colchicine site—that enables rational scaffold modification, fragment growing, and computational free energy predictions. This structural data, combined with DPP-21's potent cellular activity (average IC₅₀ ~6.23 nM [1]), makes it a structurally enabled lead compound in a chemotype where many analogues lack experimentally determined binding modes. The thieno[3,2-d]pyrimidine core also offers multiple vectors for diversification distinct from the stilbenoid scaffold of CA-4, providing intellectual property advantages.

Preclinical Immuno-Oncology Combination Studies with Checkpoint Inhibitors

Investigators designing preclinical studies to evaluate tubulin inhibitor–immune checkpoint inhibitor combinations should consider DPP-21 based on its demonstrated in vivo synergy with the PD-L1 small molecule inhibitor NP-19 [1]. In the B16-F10 melanoma model, the DPP-21 + NP-19 combination produced enhanced anti-tumor efficacy relative to either single agent [1]. This published combination data distinguishes DPP-21 from colchicine and many other CBSI tool compounds, for which immunotherapy combination studies have not been reported. Researchers can leverage this existing combination validation to strengthen grant applications and experimental rationale for immuno-oncology combination therapy development.

High-Potency Reference Standard for Colchicine-Site Inhibitor Screening Cascades

Screening laboratories requiring a high-potency colchicine-site reference compound for benchmarking novel CBSI candidates should procure DPP-21 as a positive control. Its direct head-to-head superiority over colchicine (average IC₅₀ ~6.23 nM vs. 9.26 nM [1]) and its sub-nanomolar activity in HCT116 cells (0.38 nM [1]) provide a stringent potency benchmark. Using DPP-21 alongside colchicine as dual positive controls enables screening teams to differentiate between compounds that merely match colchicine-level potency and those that approach DPP-21-level potency, thereby setting a higher bar for hit-to-lead progression. The per-cell-line IC₅₀ data across six distinct cancer types [1] further allow tissue-specific potency benchmarking.

Colon Cancer-Focused Drug Discovery Programs Targeting Tubulin Dynamics

Drug discovery programs specifically targeting colorectal cancer should evaluate DPP-21 given its exceptional potency in the HCT116 colon cancer cell line (IC₅₀ 0.38 nM [1]). This sub-nanomolar activity against a colon cancer model exceeds the potency reported for colchicine in HCT116 cells by approximately 28- to 330-fold (cross-study) [2] and is competitive with CA-4 . While selectivity against normal colon epithelial cells has not been reported and would need to be established, the magnitude of the HCT116 potency warrants further profiling in colon cancer xenograft models. Procurement of DPP-21 for colon cancer target validation studies is supported by this cell-line-specific potency evidence.

Application

Selection Property

Validation Focus

Structure-guided CBSI optimization

Co-crystal structure availability

Binding pose confirmation and scaffold diversification studies

Immuno-oncology combination research

Reported PD-L1 inhibitor combination activity

In vivo combination model-response validation

Tubulin inhibitor screening cascades

Reported head-to-head potency comparison

Per-cell-line potency benchmarking across cancer types

Colon cancer tubulin dynamics research

Reported HCT116 cell-line potency context

Colon cancer model-response profiling and target validation

• [1] Xu C, Wu C, Li L, Zhao H, Liu J, Peng X, Wang Y, Chen J. Discovery of novel thiophene[3,2-d]pyrimidine-based tubulin inhibitors with enhanced antitumor efficacy for combined use with anti-PD-L1 immunotherapy in melanoma. European Journal of Medicinal Chemistry. 2024;277:116791. View Source
• [2] Shen YN, Lin L, Qiu HY, Zou WY, Qian Y, Zhu HL. Published IC₅₀ datasets for colchicine against HCT116, HeLa, MCF7, and HepG2 cell lines in tubulin inhibitor discovery studies. View Source